![molecular formula C22H29N3O B3739891 4-(2,4-dimethylbenzyl)-N-(4-ethoxybenzylidene)-1-piperazinamine](/img/structure/B3739891.png)
4-(2,4-dimethylbenzyl)-N-(4-ethoxybenzylidene)-1-piperazinamine
Overview
Description
4-(2,4-dimethylbenzyl)-N-(4-ethoxybenzylidene)-1-piperazinamine, also known as DEEP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DEEP belongs to the class of piperazine derivatives and has shown promising results in various scientific research studies.
Mechanism of Action
The mechanism of action of 4-(2,4-dimethylbenzyl)-N-(4-ethoxybenzylidene)-1-piperazinamine involves its ability to inhibit the activity of enzymes involved in various cellular processes. This compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and RNA polymerase, an enzyme involved in transcription. This inhibition leads to the disruption of cellular processes, ultimately resulting in cell death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce oxidative stress, leading to the production of reactive oxygen species (ROS). ROS can cause damage to cellular components, leading to cell death. This compound has also been found to inhibit the activity of various enzymes involved in cellular processes, leading to the disruption of these processes.
Advantages and Limitations for Lab Experiments
4-(2,4-dimethylbenzyl)-N-(4-ethoxybenzylidene)-1-piperazinamine has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various scientific research studies. However, this compound has some limitations as well. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for 4-(2,4-dimethylbenzyl)-N-(4-ethoxybenzylidene)-1-piperazinamine research. One potential direction is to study its potential as an anticancer agent. This compound has shown promising results in inhibiting the growth of cancer cells, and more research is needed to fully understand its potential as a cancer treatment. Another potential direction is to study its potential as an antibacterial and antifungal agent. This compound has shown promising results in treating fungal and bacterial infections, and more research is needed to fully understand its potential as an antimicrobial agent. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
4-(2,4-dimethylbenzyl)-N-(4-ethoxybenzylidene)-1-piperazinamine has shown potential therapeutic applications in various scientific research studies. It has been studied for its anticancer, antifungal, and antibacterial properties. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also shown promising results in treating fungal and bacterial infections.
Properties
IUPAC Name |
N-[4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl]-1-(4-ethoxyphenyl)methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O/c1-4-26-22-9-6-20(7-10-22)16-23-25-13-11-24(12-14-25)17-21-8-5-18(2)15-19(21)3/h5-10,15-16H,4,11-14,17H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRHMUSQPRNDPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=C(C=C(C=C3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.